Cas no 69888-36-4 (1H-Indole, 1-(4-methylbenzoyl)-)

• Product Name: 1H-Indole, 1-(4-methylbenzoyl)-
• CAS No: 69888-36-4
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 391189
• PubChem ID: 10955526
• Update Time: 2025-04-19

1H-Indole, 1-(4-methylbenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1-(4-methylbenzoyl)-
• indol-1-yl-(4-methylphenyl)methanone
• DTXSID90449722
• 1-(4-methylbenzoyl)-1H-indole
• 69888-36-4
• (1H-Indol-1-yl)(p-tolyl)methanone

• Inchi： 1S/C16H13NO/c1-12-6-8-14(9-7-12)16(18)17-11-10-13-4-2-3-5-15(13)17/h2-11H,1H3
• InChI Key： IGYQLLRMNWMUPR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N1C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22